![molecular formula C10H13N3O3S B3027663 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)azetidine-3-carboxylic acid CAS No. 1353977-93-1](/img/structure/B3027663.png)
1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)azetidine-3-carboxylic acid
Overview
Description
The compound 1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)azetidine-3-carboxylic acid is a chemical derivative of pyrimidine, which is a heterocyclic aromatic organic compound similar to pyridine. The presence of methoxy and methylthio substituents suggests that the compound could have interesting chemical properties and potential applications in pharmaceuticals or as an intermediate in organic synthesis.
Synthesis Analysis
The synthesis of pyrimidine derivatives, such as the one , often involves the transformation of simpler pyrimidine compounds. According to the data provided, 6- and 5,6-dialkyl-2-methoxy-4(3H)-pyrimidinones can be transformed into 1-N-acylated-pyrimidine derivatives under Friedel-Craft-like conditions . This suggests that the compound of interest could potentially be synthesized through a similar acylation reaction, starting from a methoxy- or methylthio-substituted pyrimidine.
Molecular Structure Analysis
The molecular structure of pyrimidine derivatives is characterized by the presence of a pyrimidine ring, which in this case is substituted with methoxy and methylthio groups. These substituents can influence the electronic distribution and steric hindrance within the molecule, affecting its reactivity and interaction with other molecules. The azetidine ring, a four-membered nitrogen-containing ring, attached to the pyrimidine ring, could introduce conformational rigidity and further modify the compound's chemical behavior.
Chemical Reactions Analysis
The reactivity of substituted pyrimidines can vary significantly depending on the nature and position of the substituents. The abstract from paper indicates that aminolysis reactions of methoxy- and methylthio-substituted pyrimidines can be used to prepare aminopyrimidines. This implies that the compound may also undergo similar reactions, potentially leading to the formation of new pyrimidine derivatives with different substituents, such as amino groups.
Physical and Chemical Properties Analysis
While the provided data does not give specific details about the physical and chemical properties of this compound, we can infer from the general behavior of pyrimidine derivatives that such compounds are likely to exhibit moderate polarity due to the presence of heteroatoms and substituents like methoxy and methylthio groups. These properties would influence the compound's solubility, boiling and melting points, and its spectroscopic characteristics, which could be analyzed through techniques such as ultraviolet spectroscopy, as mentioned in paper .
Mechanism of Action
Target of Action
Similar compounds have been used in suzuki–miyaura coupling reactions , which suggests that this compound might interact with palladium catalysts or organoboron reagents.
Mode of Action
In the context of suzuki–miyaura coupling reactions, the compound might participate in electronically divergent processes with the metal catalyst . Oxidative addition could occur with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .
Biochemical Pathways
In the context of suzuki–miyaura coupling reactions, the compound might be involved in the formation of carbon–carbon bonds , which is a fundamental process in organic synthesis and can affect a wide range of biochemical pathways.
Result of Action
The compound’s potential involvement in suzuki–miyaura coupling reactions suggests that it could contribute to the formation of carbon–carbon bonds, which are crucial in the synthesis of a wide range of organic compounds.
Action Environment
Suzuki–miyaura coupling reactions are known for their mild and functional group tolerant reaction conditions , suggesting that the compound might exhibit stable performance under a variety of environmental conditions.
properties
IUPAC Name |
1-(6-methoxy-2-methylsulfanylpyrimidin-4-yl)azetidine-3-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3S/c1-16-8-3-7(11-10(12-8)17-2)13-4-6(5-13)9(14)15/h3,6H,4-5H2,1-2H3,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UALMWMCWESEAGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=C1)N2CC(C2)C(=O)O)SC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701152308 | |
Record name | 3-Azetidinecarboxylic acid, 1-[6-methoxy-2-(methylthio)-4-pyrimidinyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701152308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1353977-93-1 | |
Record name | 3-Azetidinecarboxylic acid, 1-[6-methoxy-2-(methylthio)-4-pyrimidinyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1353977-93-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Azetidinecarboxylic acid, 1-[6-methoxy-2-(methylthio)-4-pyrimidinyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701152308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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